2-(Piperidin-1-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one

• IUPAC Name: 2-(piperidin-1-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one
• InChI: InChI=1S/C12H16N4O/c17-12-15-9-5-2-6-11(15)13-16(12)10-14-7-3-1-4-8-14/h2,5-6,9H,1,3-4,7-8,10H2
• InChI Key: YBUIMQWNVJLPCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CN2C(=O)N3C=CC=CC3=N2
• Molecular Formula: C12H16N4O
• Molecular Weight: 232.28 g/mol

Description

2-(Piperidin-1-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one is a chemical compound that has gained significant attention from researchers due to its unique properties. It is a heterocyclic compound that contains a piperidine ring, a triazole ring, and a pyridine ring. This compound has been synthesized using various methods, and its scientific research applications are being explored in different fields.

Mechanism of Action

The mechanism of action of 2-(Piperidin-1-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one is not fully understood. However, it is believed to exert its biological activity by inhibiting the activity of specific enzymes or proteins. For example, it has been shown to inhibit the activity of DNA gyrase, an enzyme that is essential for bacterial DNA replication.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. Additionally, it has been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(Piperidin-1-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one in lab experiments include its potent biological activity, high yield and purity of synthesis, and ability to cross the blood-brain barrier. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-(Piperidin-1-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one. These include exploring its potential as a drug candidate for various diseases, investigating its mechanism of action, and developing new synthetic methods for its production. Additionally, further studies are needed to understand its potential toxicity and optimize its biological activity.

Synthesis Methods

The synthesis of 2-(Piperidin-1-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one has been reported using different methods. One of the most commonly used methods involves the reaction of 2-chloro-3-formyl pyridine with piperidine and sodium azide in the presence of a catalyst. This reaction leads to the formation of the desired compound in high yield and purity.

Scientific Research Applications

2-(Piperidin-1-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one has been extensively studied for its scientific research applications. It has been found to have potent antiviral, antibacterial, and antifungal properties. This compound has also been shown to exhibit anticancer activity in various cancer cell lines. Additionally, it has been explored for its potential as a drug delivery system due to its ability to cross the blood-brain barrier.